Cas no 100093-45-6 (Benzoic acid,2,2'-[[2-[(3,4-dimethoxyphenyl)methylene]-1,3-dioxo-1,3-propanediyl]diimino]bis-(9CI))

• Product Name: Benzoic acid,2,2'-[[2-[(3,4-dimethoxyphenyl)methylene]-1,3-dioxo-1,3-propanediyl]diimino]bis-(9CI)
• CAS No: 100093-45-6
• MF: C₂₆H₂₂N₂O₈
• MW: 490.461487293243
• CID: 174933
• PubChem ID: 3063204
• Update Time: 2025-04-19

Benzoic acid,2,2'-[[2-[(3,4-dimethoxyphenyl)methylene]-1,3-dioxo-1,3-propanediyl]diimino]bis-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,2'-[[2-[(3,4-dimethoxyphenyl)methylene]-1,3-dioxo-1,3-propanediyl]diimino]bis-(9CI)
• 2-[[2-[(2-carboxyphenyl)carbamoyl]-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]benzoic acid
• SCHEMBL10502477
• Benzoic acid, 2,2'-((2-((3,4-dimethoxyphenyl)methylene)-1,3-dioxo-1,3-propanediyl)diimino)bis-
• 2,2'-((2-((3,4-Dimethoxyphenyl)methylene)-1,3-dioxo-1,3-propanediyl)diimino)bisbenzoic acid
• DTXSID90142928
• 100093-45-6

• Inchi： 1S/C26H22N2O8/c1-35-21-12-11-15(14-22(21)36-2)13-18(23(29)27-19-9-5-3-7-16(19)25(31)32)24(30)28-20-10-6-4-8-17(20)26(33)34/h3-14H,1-2H3,(H,27,29)(H,28,30)(H,31,32)(H,33,34)
• InChI Key： VNCCGUAZRCLZNP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C(\C(NC1C=CC=CC=1C(=O)O)=O)/C(NC1C=CC=CC=1C(=O)O)=O)OC

Computed Properties

• Exact Mass: 490.13766
• Monoisotopic Mass: 490.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 830.8°Cat760mmHg
• Flash Point: 456.3°C
• Refractive Index: 1.701
• PSA: 151.26
• LogP: 3.90700